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Compound of Interest

Compound Name: Dihydroresveratrol 3-O-glucoside

Cat. No.: B598288 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a detailed guide for the preparation, storage, and handling

of stock solutions of Dihydroresveratrol 3-O-glucoside for experimental use. Following these

protocols will help ensure the accuracy, reproducibility, and reliability of experimental results.

Compound Properties and Data
Dihydroresveratrol 3-O-glucoside is a naturally occurring polyphenol.[1][2] Accurate

preparation of stock solutions requires precise knowledge of its chemical and physical

properties. Key data for this compound are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₂₀H₂₄O₈ [2][3][4]

Molecular Weight 392.4 g/mol [1][2][3][4]

Appearance White to off-white solid/powder [1][5]

Recommended Solvents

DMSO, Ethanol, Methanol,

Pyridine, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[1][6]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years
[1]

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month.[1][5] It

is highly recommended to

prepare fresh solutions for

immediate use.[6]

[1][5][6]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol details the steps for preparing a high-concentration stock solution of

Dihydroresveratrol 3-O-glucoside, which can be further diluted to working concentrations for

various experimental assays. Dimethyl sulfoxide (DMSO) is often the preferred solvent for

creating high-concentration stocks for in vitro studies.[7]

2.1. Materials

Dihydroresveratrol 3-O-glucoside powder (purity >98%)

Anhydrous Dimethyl sulfoxide (DMSO), sterile

Calibrated analytical balance

Sterile, amber, or light-protecting microcentrifuge tubes or vials[7]
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Sterile pipette tips

Vortex mixer

Ultrasonic bath (optional)

2.2. Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for a 10 mM Stock Solution in 1 mL:

Mass (mg) = 10 mM x 1 mL x 392.4 g/mol

Mass (mg) = 3.924 mg

Therefore, 3.924 mg of Dihydroresveratrol 3-O-glucoside is needed to make 1 mL of a 10

mM stock solution.

2.3. Step-by-Step Procedure

Equilibration: Allow the Dihydroresveratrol 3-O-glucoside powder and DMSO to equilibrate

to room temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Carefully weigh the calculated amount (e.g., 3.924 mg) of the compound powder

using a calibrated analytical balance and place it into a sterile, amber microcentrifuge tube.

Solvent Addition: Add the desired volume of DMSO (e.g., 1 mL) to the tube containing the

powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved.

Solubility Enhancement (If Necessary): If the compound does not fully dissolve, warm the

tube at 37°C and briefly sonicate in an ultrasonic bath.[6] Visually inspect the solution to

ensure no particulates are present.
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Aliquoting and Storage: For long-term storage, it is recommended to aliquot the stock

solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can

degrade the compound.[1] Store the aliquots at -20°C or -80°C in tightly sealed, light-

protected tubes.

Workflow for Stock Solution Preparation
The following diagram illustrates the standard workflow for preparing the Dihydroresveratrol
3-O-glucoside stock solution.
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Caption: Workflow for preparing Dihydroresveratrol 3-O-glucoside stock solution.
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Best Practices for Stability and Handling
To ensure the integrity and efficacy of the Dihydroresveratrol 3-O-glucoside stock solution,

adhere to the following best practices:

Protect from Light: The compound and its solutions should be stored in amber or opaque

containers to prevent photodegradation.[5]

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes

is critical to preserving its stability.[1]

Use Fresh Solutions: For maximum efficacy and reproducibility, it is best to prepare and use

the solution on the same day.[6]

Confirm Stability: If a stock solution is stored for over a month at -20°C, its integrity should be

re-assessed, for example, by HPLC, before use in critical experiments.[1][7]

Solvent Purity: Use high-purity, anhydrous grade solvents to prevent degradation due to

contaminants or moisture.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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